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Compound of Interest

Compound Name: (6-Amino-3-Pyridinyl)Methanol

Cat. No.: B050438 Get Quote

An In-depth Technical Guide on (6-Amino-3-Pyridinyl)Methanol

This technical guide provides a comprehensive overview of (6-Amino-3-Pyridinyl)Methanol, a
versatile pyridine derivative crucial in chemical research and drug development. It serves as a

key intermediate and building block for more complex molecules, particularly in the synthesis of

targeted small molecule inhibitors.[1] This document details its molecular properties,

experimental protocols for its synthesis and characterization, and visual representations of its

chemical reactivity and synthesis workflow.

Molecular Data
The fundamental molecular and physical properties of (6-Amino-3-Pyridinyl)Methanol are

summarized below.
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Property Value Source

Molecular Formula C₆H₈N₂O [1][2]

Molecular Weight 124.14 g/mol [1][2][3]

IUPAC Name (6-aminopyridin-3-yl)methanol [2]

CAS Number 113293-71-3 [1][2][4]

SMILES NC1=NC=C(CO)C=C1 [2]

InChI Key
TXPRFSOGPYITOT-

UHFFFAOYSA-N
[1]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of (6-Amino-3-
Pyridinyl)Methanol are critical for its application in research.

Synthesis Protocol
A common method for the synthesis of (6-Amino-3-Pyridinyl)Methanol involves the reduction

of an ester derivative of 6-aminonicotinic acid.[4]

Step 1: Esterification of 6-Aminonicotinic Acid

Slowly add concentrated sulfuric acid (0.95 mL, 17.2 mmol) to a solution of 6-aminonicotinic

acid (5.0 g, 34.4 mmol) in ethanol (50 mL).[4]

Heat the reaction mixture to reflux and maintain for 16 hours.[4]

After completion, carefully pour the mixture into a concentrated aqueous solution of Na₂CO₃

for neutralization.[4]

Extract the aqueous phase three times with ethyl acetate (EtOAc).[4]

Combine the organic layers, wash with saturated brine, dry over anhydrous Na₂SO₄, filter,

and concentrate under reduced pressure.[4]
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Step 2: Reduction to (6-Amino-3-Pyridinyl)Methanol

Dissolve the concentrated residue from the previous step in anhydrous tetrahydrofuran

(THF) (25 mL).[4]

Slowly add lithium aluminium hydride (2.68 g, 68.6 mmol) at -60 °C.[4]

Gradually warm the reaction mixture to 0 °C, and then heat to reflux for 1 hour.[4]

Cool the reaction to room temperature and quench by the addition of water (1.5 mL) followed

by 5N aqueous NaOH (1.5 mL).[4]

Remove the precipitate by filtration and concentrate the filtrate under reduced pressure.[4]

Step 3: Purification

Purify the resulting residue using flash column chromatography with an eluent of

EtOAc/MeOH (95:5) to yield the final product, (6-Amino-3-Pyridinyl)Methanol.[4]

Characterization Protocols
To confirm the identity and purity of the synthesized (6-Amino-3-Pyridinyl)Methanol, the

following analytical techniques are employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectra are used

to confirm the molecular structure. In a DMSO-d₆ solvent, the aromatic protons of the

pyridine ring typically appear in the δ 6.5–8.5 ppm range.[1] The structure of the product can

be confirmed by ¹H NMR and mass spectrometry.[4] For example, ¹H NMR (400 MHz, d6-

DMSO) shows peaks at δ= 7.82, 7.32, 6.40, 5.77, and 4.27 ppm.[4]

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to identify the key functional

groups. Characteristic peaks are expected around 3350 cm⁻¹ for the N-H stretch of the

amino group and around 1050 cm⁻¹ for the C-O stretch of the hydroxyl group.[1]

Mass Spectrometry (MS): High-resolution mass spectrometry, such as Electrospray

Ionization (ESI-MS), is used to confirm the molecular weight. The expected molecular ion

peak [M+H]⁺ would be at m/z 125.[1][4]
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Visualizations
The following diagrams illustrate the chemical reactivity and synthesis pathway of (6-Amino-3-
Pyridinyl)Methanol.
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Chemical reactions of (6-Amino-3-Pyridinyl)Methanol.
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Workflow for the synthesis of (6-Amino-3-Pyridinyl)Methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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